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Compound of Interest

Compound Name: Flavanthrone

Cat. No.: B036509

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of flavanthrone, a polycyclic aromatic
compound with significant applications as a high-performance yellow pigment and potential for
use in advanced materials and pharmaceuticals. This document outlines its core
physicochemical properties, details relevant experimental protocols for its synthesis and
purification, and explores its potential biological interactions.

Core Physicochemical Data

Flavanthrone is a large, planar molecule, which contributes to its high thermal stability and
insolubility in water and many common organic solvents.[1] Its key quantitative properties are
summarized below.

Property Value

Molecular Formula C2sH12N202[1][2][3][4]

Molecular Weight 408.41 g/mol [1][2][3][5]

Appearance Yellow to orange crystalline solid/powder[1][2][3]
CAS Number 475-71-8[2][3][4]

Experimental Protocols
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The synthesis and purification of flavanthrone are critical for achieving the desired purity and
crystalline form for its various applications. The following sections detail established
methodologies.

Synthesis of Flavanthrone

Industrial production of flavanthrone typically involves the condensation of anthraquinone
derivatives.[2] One common historical method involves the treatment of 2-amino-anthraquinone
with antimony pentachloride or titanium tetrachloride in nitrobenzene.[1] Another approach is
the Ullmann reaction on acylated 1-chloro-2-amino-anthraquinone, followed by alkaline
treatment.[1]

A patented method for producing a specific crystalline form of flavanthrone involves the
following steps:[1]

» Acidic Treatment: Crude flavanthrone is added to an agitated solution of either concentrated
nitric acid or a mixture of sulfuric acid and an aromatic sulfonate (e.g., sodium xylene
sulfonate).

e Mixing: The mixture is maintained at a temperature between room temperature and 80°C for
1 to 3 hours to ensure uniform mixing.

o Precipitation: The reaction mass is then "drowned" with water, and ice is added to lower the
temperature to between 0° and 10°C.

e Heating and Filtration: The suspension is heated to 90-100°C for 1 to 3 hours, followed by
filtration and washing of the precipitate.

o Oxidative Reslurrying: The filtered solid is reslurried in water containing an oxidizing agent,
such as sodium hypochlorite, and heated.

» Final Isolation: The product is filtered, washed, and dried to yield the final flavanthrone
pigment.[1]

Purification of Flavanthrone Pigment

To achieve the high purity required for pigment applications, crude flavanthrone must be
purified to remove impurities that can affect its coloristic properties.[6] A common purification
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technique is solvent extraction.[6]

e Solvent Selection: A suitable solvent is chosen in which the impurities are soluble but
flavanthrone is not. N,N'-dimethylacetamide is an effective solvent for this purpose.[6]

o Extraction: The impure flavanthrone is slurried in the chosen solvent. For more efficient
purification, continuous extraction methods, such as using a Soxhlet extractor, are employed.
The extraction can be performed at room temperature, but elevated temperatures up to the
boiling point of the solvent will expedite the process.[6]

« |solation: Following extraction, the purified pigment is separated from the solvent by filtration,
centrifugation, or decantation.[6]

e Washing and Drying: The pigment is then washed with a solvent like methanol or water to
remove any residual extraction solvent and dried to obtain the final, purified product.[6]

Potential Biological Sighaling Pathways

While research into the specific biological activities of flavanthrone is ongoing, its structural
classification as a flavonoid suggests potential interactions with various cellular signaling
pathways.[5] Flavonoids are known to exhibit a range of biological effects, including anti-
inflammatory and antioxidant activities.[5] One of the key pathways implicated in inflammation
is the Nuclear Factor-kappa B (NF-kB) signaling pathway. The diagram below illustrates a
simplified representation of this pathway, which could be a potential target for flavanthrone
and other related flavonoids.
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Potential Interaction of Flavonoids with the NF-kB Signaling Pathway
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Caption: A diagram of the NF-kB signaling pathway and a hypothesized inhibitory role for
flavanthrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US3962251A - Preparation of flavanthrone pigment - Google Patents
[patents.google.com]

e 2. Page loading... [guidechem.com]
o 3.US1714249A - Process of preparing flavanthrone - Google Patents [patents.google.com]
e 4. Flavanthrone | C28H12N202 | CID 68059 - PubChem [pubchem.ncbi.nim.nih.gov]

o 5. Chemistry and Biological Activities of Flavonoids: An Overview - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. US3660407A - Purification of flavanthrone yellow pigment - Google Patents
[patents.google.com]

« To cite this document: BenchChem. [Flavanthrone: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036509#flavanthrone-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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